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Compound of Interest

Compound Name: (-)-Pinene

Cat. No.: B8432373 Get Quote

This guide provides a comprehensive overview of (-)-Pinene, a naturally occurring bicyclic

monoterpene. It is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis. This document details its chemical identity, physical

properties, and a key synthetic transformation.

Core Identification
(-)-Pinene, a prominent enantiomer of alpha-pinene, is a vital chiral starting material in

asymmetric synthesis and is found in the essential oils of many coniferous trees.

IUPAC Name: (1S,5S)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene[1]

CAS Number: 7785-26-4[1]

Physicochemical Data
The following table summarizes the key physical and chemical properties of (-)-α-Pinene.
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Property Value Units

Molecular Formula C₁₀H₁₆

Molar Mass 136.23 g·mol⁻¹

Appearance Clear, colorless liquid

Density 0.858 g/mL (at 20 °C)[2]

Melting Point -62.80 °C[2]

Boiling Point 155 °C[2]

Specific Optical Rotation
-35° to -51.28° (neat, 20°C,

589 nm)[1][3]
degrees

Experimental Protocol: Oxidation of (-)-α-Pinene to
(-)-Verbenone
This protocol details a two-step synthesis for the oxidation of (-)-α-Pinene to (-)-Verbenone, a

valuable intermediate in the synthesis of various natural products and pharmaceuticals. The

procedure is adapted from the synthesis of the corresponding enantiomer.

Part 1: Synthesis of an Intermediate Acetate Mixture

In a 1000-mL Morton flask equipped with a mechanical stirrer, condenser, internal

thermometer, and a gas inlet, combine 25.0 g (0.183 mol) of (-)-α-Pinene and 350 mL of dry

benzene.

Warm the mixture to 65°C using a heating mantle.

Over a 20-minute period, add 77.8 g (0.175 mol) of lead tetraacetate to the flask via Gooch

tubing.

After the addition is complete, stir the mixture at 65°C for an additional 30 minutes.

Cool the reaction mixture to room temperature and filter it through a pad of Celite to remove

the lead oxide precipitate.
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Wash the filter cake with benzene.

Concentrate the filtrate by rotary evaporation to yield the crude acetate mixture.

Part 2: Hydrolysis and Oxidation to (-)-Verbenone

Dissolve the crude acetate from Part 1 in 200 mL of methanol and add 10 g of potassium

carbonate.

Stir the mixture at room temperature for 4 hours.

Remove the methanol by rotary evaporation.

Dissolve the residue in ether, and wash the ether solution with water and then brine.

Dry the ether solution over anhydrous magnesium sulfate, filter, and evaporate the solvent to

yield a mixture of alcohols.

Dissolve the alcohol mixture in 300 mL of ether in a 1000-mL round-bottomed flask and cool

to 0°C.

Prepare a solution of 27.5 g (0.092 mol) of sodium dichromate dihydrate in 100 mL of water

and 10.2 mL of concentrated sulfuric acid. Add this solution to the alcohol mixture over 30

minutes, maintaining the temperature at 0°C.

Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir

overnight.

Dilute the reaction with 200 mL of water and transfer to a separatory funnel.

Separate the layers and extract the aqueous phase three times with 200 mL of ether.

Combine the organic layers and wash with saturated sodium bicarbonate solution and then

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate by rotary

evaporation to yield (-)-Verbenone.
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Visualized Synthesis Pathway
The following diagram illustrates the two-step synthesis of (-)-Verbenone from (-)-α-Pinene.

Step 1: Acetoxylation
Step 2: Hydrolysis & Oxidation

(-)-α-Pinene Pb(OAc)₄, Benzene, 65°C Intermediate Acetate
Allylic Oxidation

Intermediate AlcoholsHydrolysis 1. K₂CO₃, MeOH
2. Na₂Cr₂O₇, H₂SO₄, Ether

(-)-Verbenone
Oxidation

Click to download full resolution via product page

Caption: Synthesis of (-)-Verbenone from (-)-α-Pinene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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